Cas no 2137585-70-5 (1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137585-70-5
• MF: C₅H₈N₈
• MW: 180.170618057251
• CID: 6333024
• PubChem ID: 165846808
• Update Time: 2025-10-29

1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine
• EN300-1114084
• 1-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1H-1,2,3-triazol-4-amine
• 2137585-70-5

• Inchi： 1S/C5H8N8/c1-12-5(8-9-11-12)3-13-2-4(6)7-10-13/h2H,3,6H2,1H3
• InChI Key： ZVWNNFDPMSVLKU-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CC1=NN=NN1C

Computed Properties

• Exact Mass: 180.08719229g/mol
• Monoisotopic Mass: 180.08719229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 100Ų

Additional information on 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine

Introduction to 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137585-70-5)

1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine, identified by its CAS number 2137585-70-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple nitrogen-containing rings, which often endow them with unique chemical and biological properties. The structural framework of this molecule incorporates both tetrazole and triazole moieties, connected through a methylene bridge and an amine functional group. Such a design not only contributes to its distinct molecular architecture but also opens up diverse possibilities for its interaction with biological targets.

The tetrazole ring, a five-membered heterocycle with four nitrogen atoms, is known for its high reactivity and ability to participate in various chemical transformations. In particular, the 5-substituted tetrazole derivatives have been extensively studied for their potential applications in drug discovery due to their ability to modulate enzyme activity and receptor binding. The presence of a methyl group at the 1-position of the tetrazole ring in this compound further enhances its reactivity and may influence its pharmacokinetic properties. On the other hand, the triazole ring, a six-membered aromatic heterocycle with two nitrogen atoms, is widely recognized for its stability and versatility in medicinal chemistry. The triazol-4-amine moiety in this compound introduces an amine group at the 4-position of the triazole ring, which can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions or other biological molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The combined features of the tetrazole and triazole rings in 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-amine suggest that it may exhibit multiple mechanisms of action. For instance, the amine group could interact with acidic residues on protein surfaces, while the nitrogen-rich heterocycles could engage in hydrogen bonding or π-stacking interactions. These interactions are critical for understanding the compound's potential as an inhibitor or modulator of various biological pathways.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the tetrazole-triazole bridge requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have allowed for the efficient preparation of such complex molecules using transition metal-catalyzed cross-coupling reactions and other advanced techniques. The development of novel synthetic routes not only facilitates access to this compound but also provides insights into general strategies for constructing nitrogen-rich heterocycles with potential pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that derivatives of tetrazole and triazole moieties exhibit a wide range of pharmacological effects. These include antimicrobial properties against various bacterial strains as well as antiviral activities against certain viral pathogens. Additionally, some derivatives have demonstrated promise as kinase inhibitors or modulators of other signaling pathways involved in cancer and inflammatory diseases. Given these findings, 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1H-1,2,3-triazol-4-am ine (CAS No. 2137585-70) may serve as a valuable scaffold for further drug discovery efforts aimed at developing novel therapeutic agents.

The investigation into the pharmacokinetic properties of this compound is also crucial for assessing its potential as a lead molecule for drug development. Factors such as solubility, stability under physiological conditions, metabolic degradation pathways, and distribution within biological systems must be carefully evaluated. Advances in biopharmaceutical profiling techniques have enabled researchers to predict these properties with greater accuracy before moving into costly and time-consuming preclinical studies. By leveraging computational tools alongside experimental data integration strategies researchers can optimize molecular design while minimizing risks associated with off-target effects or poor bioavailability.

The role played by computational chemistry cannot be overstated when it comes to understanding how molecules interact with biological targets at an atomic level. Molecular dynamics simulations combined with quantum mechanical calculations provide detailed insights into binding affinities energetics conformational changes dynamic behaviors etc These approaches complement traditional experimental methods allowing researchers not only validate hypotheses but also design experiments more effectively This synergy between theory experimentation has accelerated progress across multiple domains including oncology immunology neurology among others

Looking ahead future research directions should focus on expanding structural diversity exploring new synthetic methodologies evaluating pharmacological profiles studying mechanisms underlying observed effects among other aspects Given current trends it seems likely that compounds like 1-(1-methyl-H -tetrazol -5 -yl)methyl-H -triazol -4-am ine will continue playing important roles advancing our understanding treating human diseases